Cas no 74443-42-8 (2-(2-Nitrophenoxy)ethanamine)
2-(2-Nitrophenoxy)ethanamine structure
Product Name:2-(2-Nitrophenoxy)ethanamine
CAS No:74443-42-8
MF:C8H10N2O3
MW:182.176601886749
CID:858884
PubChem ID:13498639
Update Time:2025-04-19
2-(2-Nitrophenoxy)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Nitrophenoxy)ethanamine
- Ethanamine, 2-(2-nitrophenoxy)-
- LogP
- DTXSID40542272
- 2-(2-Nitrophenoxy)ethan-1-amine
- SCHEMBL3810527
- C78434
- AKOS010259724
- 74443-42-8
- 2-aminoethyl o-nitrophenyl ether
- FT-0762600
-
- Inchi: 1S/C8H10N2O3/c9-5-6-13-8-4-2-1-3-7(8)10(11)12/h1-4H,5-6,9H2
- InChI Key: OGGXRSWZKCEKMX-UHFFFAOYSA-N
- SMILES: O(CCN)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 182.0692
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.07
2-(2-Nitrophenoxy)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594745-1g |
2-(2-Nitrophenoxy)ethan-1-amine |
74443-42-8 | 98% | 1g |
¥2047.00 | 2024-07-28 |
2-(2-Nitrophenoxy)ethanamine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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